Cas no 50961-54-1 (4-(4-Nitrophenoxy)benzaldehyde)

• Product Name: 4-(4-Nitrophenoxy)benzaldehyde
• CAS No: 50961-54-1
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• MDL: MFCD06496623
• CID: 821637
• PubChem ID: 24884516
• Update Time: 2025-10-29

4-(4-Nitrophenoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrophenoxy)benzaldehyde
• 4-(4-Nitro-phenoxy)-benzaldehyd
• 4-(4'-nitrophenoxy)benzaldehyde
• 4-(4-nitro-phenoxy)-benzaldehyde
• 4-(p-nitrophenoxy)benzaldehyde
• 4-Formyl-4'-nitro-diphenylether
• 4-nitro-4'-carboxaldehydediphenyl ether
• 661279_ALDRICH
• AC1NHG7J
• ACMC-20amvm
• AG-F-71837
• CTK4J3404
• DTXSID20406282
• 50961-54-1
• OCHOSUFDGPHRJA-UHFFFAOYSA-N
• SCHEMBL1858711
• AKOS002664849
• DB-071281
• 4-(4-Nitrophenoxy)-benzaldehyde
• 4-(4-Nitrophenoxy)benzaldehyde, 97%
• CS-0317710
• MFCD06496623
• 4-(4-NITROPHENOXY)BENZALDEHYDE 97
• A50703

• MDL： MFCD06496623
• Inchi： 1S/C13H9NO4/c15-9-10-1-5-12(6-2-10)18-13-7-3-11(4-8-13)14(16)17/h1-9H
• InChI Key： OCHOSUFDGPHRJA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.05317
• Monoisotopic Mass: 243.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.325
• Melting Point: 106-110 °C
• Boiling Point: 386.1°C at 760 mmHg
• Flash Point: 175°C
• Refractive Index: 1.638
• PSA: 69.44
• LogP: 3.72280

4-(4-Nitrophenoxy)benzaldehyde Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317-H318-H400
• Warning Statement： P273-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 41-43-50/53
• Safety Instruction： 26-36/39-60-61
• Hazardous Material Identification：
• Risk Phrases：41-43-50/53

Additional information on 4-(4-Nitrophenoxy)benzaldehyde

Introduction to 4-(4-Nitrophenoxy)benzaldehyde (CAS No: 50961-54-1)

4-(4-Nitrophenoxy)benzaldehyde is a versatile organic compound with the CAS registry number 50961-54-1. This compound, also referred to as N-(4-nitrophenoxy)-benzaldehyde, has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its unique structural properties and potential applications. The molecule consists of a benzaldehyde moiety attached to a phenoxy group, which is further substituted with a nitro group at the para position. This combination of functional groups imparts distinctive electronic and steric properties, making it a valuable building block in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of 4-(4-Nitrophenoxy)benzaldehyde in constructing complex molecular architectures. Its ability to undergo nucleophilic aromatic substitution, Diels-Alder reactions, and other cycloaddition processes has been extensively explored in recent studies. For instance, researchers have utilized this compound as a key intermediate in the synthesis of heterocyclic compounds, which are crucial in drug discovery and agrochemical development.

The structural elucidation of 4-(4-Nitrophenoxy)benzaldehyde reveals a rigid framework with strong electron-withdrawing groups, such as the nitro and aldehyde functionalities. These groups significantly influence the compound's reactivity and selectivity in various chemical transformations. The nitro group at the para position on the phenoxy ring introduces steric hindrance, which can be exploited to control regioselectivity in reactions involving electrophilic aromatic substitution.

From a physical properties standpoint, 4-(4-Nitrophenoxy)benzaldehyde exhibits a melting point of approximately 82°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in both solution-phase and solid-phase synthesis techniques. Recent studies have also explored its thermal stability under different reaction conditions, revealing that it can withstand moderate heating without significant decomposition.

In terms of applications, N-(4-nitrophenoxy)-benzaldehyde has found utility in the preparation of advanced materials such as polymeric films and sensors. Its ability to form stable cross-linked networks through condensation reactions has been leveraged in developing high-performance materials for electronic applications. Additionally, this compound has been employed as a precursor in the synthesis of bioactive molecules, including potential anticancer agents and antimicrobial compounds.

The synthesis of N-(4-nitrophenoxy)-benzaldehyde typically involves multi-step procedures that combine nitration, etherification, and oxidation reactions. Recent advancements have focused on optimizing these steps to enhance yield and purity while minimizing environmental impact. For example, researchers have developed catalytic systems using transition metal catalysts that enable efficient formation of this compound under mild reaction conditions.

From a safety standpoint, N-(4-nitrophenoxy)-benzaldehyde should be handled with care due to its potential irritant properties. Proper protective equipment should be worn during handling and storage to ensure compliance with occupational safety standards.

In conclusion, N-(4-nitrophenoxy)-benzaldehyde (CAS No: 50961-54-1) stands out as an essential compound in modern organic chemistry with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance as a valuable tool for advancing chemical science.